![molecular formula C6H7BrN2OS B1376787 (5-Bromo-2-(methylthio)pyrimidin-4-yl)methanol CAS No. 944317-70-8](/img/structure/B1376787.png)
(5-Bromo-2-(methylthio)pyrimidin-4-yl)methanol
Overview
Description
“(5-Bromo-2-(methylthio)pyrimidin-4-yl)methanol” is a chemical compound with the IUPAC name [5-bromo-2-(methylsulfanyl)-4-pyrimidinyl]methanol . It has a molecular weight of 235.1 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H7BrN2OS/c1-11-6-8-2-4(7)5(3-10)9-6/h2,10H,3H2,1H3 . This indicates that the compound contains carbon ©, hydrogen (H), bromine (Br), nitrogen (N), oxygen (O), and sulfur (S) atoms.Physical And Chemical Properties Analysis
The compound has a predicted boiling point of 379.6±27.0 °C and a predicted density of 1.76±0.1 g/cm3 . It should be stored at 2-8°C, protected from light .Scientific Research Applications
Pharmacokinetics and Drug Development
This compound may be involved in pharmacokinetic studies and drug development due to its structural properties that could influence lipophilicity, druglikeness, and water solubility .
Antifungal Activity
Derivatives of this compound have shown potential in antifungal activity. For example, a related compound exhibited excellent antifungal activity against Phompsis sp., which suggests that (5-Bromo-2-(methylthio)pyrimidin-4-yl)methanol could be a precursor or a candidate for further antifungal research .
Kinase Inhibitor Scaffolds
The compound might be used as an intermediate in the synthesis of fused pyrimidines, which are explored as kinase inhibitor scaffolds. These are important in cancer research as kinase inhibitors can play a role in controlling cell growth .
Synthesis of Pyrimidine Derivatives
It could also be used in the synthesis of various pyrimidine derivatives, which have a wide range of applications including medicinal chemistry .
Safety and Hazards
properties
IUPAC Name |
(5-bromo-2-methylsulfanylpyrimidin-4-yl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrN2OS/c1-11-6-8-2-4(7)5(3-10)9-6/h2,10H,3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTRLNWHDSFOBEJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC=C(C(=N1)CO)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrN2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Bromo-2-(methylthio)pyrimidin-4-yl)methanol |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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